Cas no 81053-18-1 (ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate)

ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate structure

81053-18-1 structure

Product Name:ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate

CAS No:81053-18-1

MF:C₁₀H₁₆O₄

MW:200.231643676758

CID:1040219

PubChem ID:45258630

Update Time:2024-10-27

ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(1-hydroxy-4-oxocyclohexyl)acetate
- 1-hydroxy-4-oxo-Cyclohexaneacetic acid ethyl ester
- 1-Hydroxy-4-oxocyclohexaneacetic acid ethyl ester
- ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate
- Ethyl 1-hydroxy-4-oxocyclohexaneacetate (ACI)
- DB-075727
- DTXSID90669827
- MFCD17215149
- Ethyl (1-hydroxy-4-oxocyclohexyl)acetate
- CS-0210823
- C76594
- SCHEMBL23896804
- AKOS016006595
- 81053-18-1
- Ethyl2-(1-hydroxy-4-oxocyclohexyl)acetate
- DS-18417
- MDL： E195147
- Inchi： 1S/C10H16O4/c1-2-14-9(12)7-10(13)5-3-8(11)4-6-10/h13H,2-7H2,1H3
- InChI Key： TXSPYNSGSUBIQZ-UHFFFAOYSA-N
- SMILES： O=C(CC1(CCC(=O)CC1)O)OCC

Computed Properties

Exact Mass: 200.105
Monoisotopic Mass: 200.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6A^2
XLogP3: 0.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.161
Melting Point: No data available
Boiling Point: 313 ºC
Flash Point: 119 ºC
PSA: 63.60000
LogP: 0.81380
Vapor Pressure: 0.0±1.5 mmHg at 25°C

ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E841311-100mg	Ethyl 2-(1-hydroxy-4-oxocyclohexyl)acetate	81053-18-1	97%	100mg	917.00	2021-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E195147-100mg	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	100mg	¥665.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E195147-25mg	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	25mg	¥278.90	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZG624-1g	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	1g	3204CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZG624-250mg	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	250mg	1276CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZG624-5g	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	5g	12376CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZG624-100mg	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	100mg	800CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZG624-10g	ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate	81053-18-1	97%	10g	18619CNY	2021-05-08
Chemenu	CM128892-1g	ethyl 2-(1-hydroxy-4-oxocyclohexyl)acetate	81053-18-1	97%	1g	$***	2023-05-29
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ethyl 2-(1-hydroxy-4-oxo-cyclohexyl)acetate Production Method

Production Method 1

81053-18-1

Reaction Conditions

1.1 Catalysts: Benzyltrimethylammonium hydroxide Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Protection of the Carbonyl Group as 1,2,4-Trioxane and Its Regeneration under Basic Conditions

Singh, Chandan; et al, Organic Letters, 2005, 7(25), 5673-5676

Production Method 2

189509-22-6

81053-18-1

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 12 h, 90 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Chemo-enzymic preparation of rengyoside-A, -B, isorengyoside and preparation of their aglycons

Soriente, Annunziata; et al, Tetrahedron, 1997, 53(13), 4693-4702

Production Method 3

4746-97-8

105-36-2

81053-18-1

Reaction Conditions

1.1 Catalysts: Zinc Solvents: Benzene ; 30 min, reflux; 1 h, rt
2.1 Reagents: Acetic acid Solvents: Water ; 12 h, 90 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Chemo-enzymic preparation of rengyoside-A, -B, isorengyoside and preparation of their aglycons

Soriente, Annunziata; et al, Tetrahedron, 1997, 53(13), 4693-4702

Production Method 4

105-36-2

678967-25-4

81053-18-1

Reaction Conditions

1.1 Reagents: Zinc Solvents: Benzene ; 0.5 h, rt; 3 h, reflux; reflux → 50 °C
1.2 Solvents: Benzene ; 4 h, 50 °C; 50 °C → 0 °C
1.3 Reagents: Sulfuric acid Solvents: Water
2.1 Catalysts: Benzyltrimethylammonium hydroxide Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Protection of the Carbonyl Group as 1,2,4-Trioxane and Its Regeneration under Basic Conditions

Singh, Chandan; et al, Organic Letters, 2005, 7(25), 5673-5676